Cas no 1807100-01-1 (2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde)

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its multifunctional structure, featuring bromomethyl, difluoromethyl, iodo, and formyl substituents, enables diverse reactivity, making it a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The presence of both bromo and iodo groups offers selective reactivity for sequential modifications, while the difluoromethyl moiety enhances metabolic stability in pharmaceutical applications. The aldehyde group provides an additional handle for condensation or reduction reactions. This compound is particularly useful in the synthesis of agrochemicals, pharmaceuticals, and advanced materials, where precise control over molecular architecture is critical. Its well-defined reactivity profile ensures reproducibility in complex synthetic pathways.

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde structure

1807100-01-1 structure

Product Name:2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde

CAS No:1807100-01-1

MF:C₈H₅BrF₂INO

MW:375.936680555344

CID:4895208

Update Time:2025-06-12

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde
- Inchi： 1S/C8H5BrF2INO/c9-2-6-5(12)1-4(3-14)7(13-6)8(10)11/h1,3,8H,2H2
- InChI Key： QZHAATVZFLIBOQ-UHFFFAOYSA-N
- SMILES： IC1C=C(C=O)C(C(F)F)=NC=1CBr

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
XLogP3: 2.2
Topological Polar Surface Area: 30

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020645-250mg	2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde	1807100-01-1	95%	250mg	$931.00	2022-03-31
Alichem	A029020645-500mg	2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde	1807100-01-1	95%	500mg	$1,819.80	2022-03-31
Alichem	A029020645-1g	2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde	1807100-01-1	95%	1g	$2,981.85	2022-03-31

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde (CAS No. 1807100-01-1)

2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, difluoromethyl, and iodo substituents, makes it a valuable intermediate in the synthesis of complex molecules. The compound's CAS No. 1807100-01-1 ensures precise identification in global chemical databases, catering to researchers and industry professionals.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in developing novel therapeutics and crop protection agents. This compound, in particular, has garnered attention for its potential in drug discovery and precision agriculture. Its carboxaldehyde group offers versatile reactivity, enabling coupling reactions essential for constructing biologically active molecules. Researchers frequently search for "synthesis of iodopyridine derivatives" or "applications of difluoromethyl compounds," reflecting the growing interest in this niche.

The compound's stability under controlled conditions and compatibility with modern cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further enhances its utility. Laboratories focusing on medicinal chemistry often explore its use in creating kinase inhibitors or antiviral agents, aligning with trends in targeting RNA viruses and cancer pathways. Additionally, its agrochemical relevance ties into global discussions on sustainable farming, as halogenated pyridines are key to developing next-generation pesticides with reduced environmental impact.

From a technical perspective, 2-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde requires careful handling due to its reactive functional groups. However, its purity (>95% by HPLC) and well-documented spectroscopic data (NMR, MS) facilitate seamless integration into multi-step syntheses. Industry forums frequently address queries like "how to store bromomethyl compounds" or "iodopyridine stability in DMSO," highlighting practical considerations for end-users.

Innovations in green chemistry have also spurred interest in optimizing the synthesis of such compounds. Recent publications discuss catalytic methods to reduce waste generation during the production of polyhalogenated pyridines, resonating with the broader push for eco-friendly industrial processes. This aligns with search trends around "sustainable halogenation techniques" and "catalytic C-H activation," which dominate academic and industrial discourse.

In summary, CAS No. 1807100-01-1 represents a critical building block in modern synthetic chemistry, bridging gaps between pharmaceutical innovation and agrochemical advancement. Its multifaceted reactivity and alignment with trending research areas ensure its continued relevance in high-value chemical applications.